Cas no 30343-26-1 (3-(4-Iodophenoxy)butan-2-one)
3-(4-Iodophenoxy)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-iodophenoxy)butan-2-one
- AKOS008910861
- SCHEMBL18261068
- 30343-26-1
- A1-16420
- 3-(4-Iodophenoxy)butan-2-one
-
- Inchi: 1S/C10H11IO2/c1-7(12)8(2)13-10-5-3-9(11)4-6-10/h3-6,8H,1-2H3
- InChI Key: YFKVMGGPBPPXMP-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)OC(C(C)=O)C
Computed Properties
- Exact Mass: 289.98038g/mol
- Monoisotopic Mass: 289.98038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
3-(4-Iodophenoxy)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1587973-5g |
3-(4-Iodophenoxy)butan-2-one |
30343-26-1 | 98% | 5g |
¥10474.00 | 2024-08-02 |
3-(4-Iodophenoxy)butan-2-one Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 3-(4-Iodophenoxy)butan-2-one
Introduction to Compound CAS No 30343-26-1: 3-(4-Iodophenoxy)butan-2-one
Compound CAS No 30343-26-1, also known as 3-(4-Iodophenoxy)butan-2-one, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutics targeting specific diseases.
The molecular structure of 3-(4-Iodophenoxy)butan-2-one consists of a butanone backbone with a phenoxy group substituted at the fourth position of the benzene ring by an iodine atom. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly reactive in various chemical transformations. The presence of the iodine atom also introduces interesting pharmacokinetic properties, which have been explored in recent research studies.
One of the most notable advancements in the study of this compound is its role in the development of kinase inhibitors. Researchers have demonstrated that 3-(4-Iodophenoxy)butan-2-one can act as a potent inhibitor of certain protein kinases, which are key targets in cancer therapy. This discovery has opened new avenues for its application in oncology, where it could potentially serve as a lead compound for developing more effective anti-cancer drugs.
In addition to its therapeutic potential, this compound has also been investigated for its use in agrochemicals. Studies have shown that it exhibits promising activity against various plant pathogens, making it a candidate for the development of new fungicides or insecticides. The ability to modify its structure further enhances its applicability in this field, allowing for the creation of compounds with improved efficacy and reduced environmental impact.
The synthesis of 3-(4-Iodophenoxy)butan-2-one has been optimized through various methodologies, including traditional organic synthesis techniques and modern catalytic processes. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmacological studies and drug development.
Moreover, computational chemistry has played a pivotal role in understanding the behavior of this compound at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with biological targets, aiding in the design of more effective derivatives. These computational studies have also facilitated a deeper understanding of its pharmacokinetics and toxicity profiles.
In conclusion, CAS No 30343-26-1, or 3-(4-Iodophenoxy)butan-2-one, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activities continue to drive innovative research, positioning it as a key player in future advancements in medicine and agriculture.
30343-26-1 (3-(4-Iodophenoxy)butan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)